Cas no 2229252-11-1 (3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol
• CAS No: 2229252-11-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6423417
• PubChem ID: 165611547
• Update Time: 2025-05-20

3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol
• 3-[(2-methoxy-1,3-thiazol-5-yl)methyl]azetidin-3-ol
• EN300-1761813
• 2229252-11-1

• Inchi： 1S/C8H12N2O2S/c1-12-7-10-3-6(13-7)2-8(11)4-9-5-8/h3,9,11H,2,4-5H2,1H3
• InChI Key： NTELDYMAYGTQIL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1(CNC1)O)OC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol

3-(2-Methoxy-1,3-Thiazol-5-Yl)Methylazetidin-3-Ol: A Comprehensive Overview

3-(2-Methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol, identified by the CAS number 2229252-11-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with an azetidine moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key feature of this molecule and contributes to its diverse chemical properties.

The synthesis of 3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol involves a series of well-defined chemical reactions. The process typically begins with the preparation of the thiazole ring system, followed by the introduction of the methoxy group at the 2-position of the thiazole ring. This is achieved through nucleophilic substitution or other suitable methods depending on the starting materials. Subsequently, the azetidine ring is formed through cyclization reactions, ensuring the correct stereochemistry and connectivity of the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The azetidine moiety is known for its ability to form stable amide bonds, making it a valuable component in peptide synthesis and related fields. Additionally, the presence of the methoxy group in the thiazole ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In terms of pharmacological activity, 3-(2-methoxy-1,3-thiazol-5-yl)methylazetidin-3-ol has shown promising results in preclinical studies. Researchers have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The structural versatility of this compound also makes it an attractive candidate for further modifications and derivatizations. By altering substituents on the thiazole ring or modifying the azetidine moiety, chemists can explore a wide range of chemical space to optimize pharmacokinetic properties and enhance therapeutic efficacy.

In conclusion, 3-(2-methoxy-1,3-thiazol-5-Yl)methylazetidin - 3 - ol, with its unique structure and promising pharmacological profile, represents a valuable addition to the arsenal of compounds available for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.